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Compound of Interest

Compound Name: 2-BUTYRYLPYRIDINE

Cat. No.: B1268310

This guide provides an in-depth exploration of 2-butyrylpyridine and its analogs, a class of
compounds with significant potential in medicinal chemistry. We will delve into their synthesis,
chemical characteristics, and diverse biological activities, offering a comprehensive resource
for researchers and drug development professionals.

Introduction: The Pyridine Scaffold in Medicinal
Chemistry

Pyridine, a fundamental heterocyclic aromatic compound, is a cornerstone of drug design. Its
presence in numerous FDA-approved drugs underscores its importance as a privileged
scaffold. The nitrogen atom within the pyridine ring imparts unique physicochemical properties,
including hydrogen bonding capabilities and the ability to modulate electronic effects, which are
crucial for molecular recognition and biological activity. The versatility of the pyridine ring allows
for a wide array of substitutions, leading to a vast chemical space for the development of novel
therapeutic agents. Pyridine derivatives have demonstrated a broad spectrum of biological
activities, including anticancer, antimicrobial, antimalarial, and anticonvulsant properties.

Synthesis of 2-Butyrylpyridine and Its Analogs

The synthesis of 2-butyrylpyridine and its analogs can be approached through several
established synthetic routes. A common and versatile method involves the use of 2-
halopyridines, such as 2-bromopyridine, as a starting material.
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Grighard Reaction with 2-Bromopyridine

A plausible and widely applicable synthetic strategy for 2-butyrylpyridine involves the
Grignard reaction. This method leverages the reactivity of organomagnesium compounds to

form a new carbon-carbon bond.

Conceptual Workflow for Grignard-based Synthesis of 2-Butyrylpyridine:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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